Cas no 85851-82-7 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
• CAS No: 85851-82-7
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 725562
• PubChem ID: 3020990
• Update Time: 2024-03-01

1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
• bis(2-ethylnonyl) benzene-1,2-dicarboxylate
• bis(2-ethylnonyl) phthalate
• Bis(2-ethylnonyl)phthalat
• 1,2-Benzenedicarboxylic acid bis(2-ethylnonyl) ester
• Phthalic acid bis(2-ethylnonyl) ester
• Einecs 288-641-4

• Inchi： 1S/C30H50O4/c1-5-9-11-13-15-19-25(7-3)23-33-29(31)27-21-17-18-22-28(27)30(32)34-24-26(8-4)20-16-14-12-10-6-2/h17-18,21-22,25-26H,5-16,19-20,23-24H2,1-4H3
• InChI Key： LVFZGCKUCOADQM-UHFFFAOYSA-N
• SMILES： C(OCC(CC)CCCCCCC)(=O)C1=CC=CC=C1C(OCC(CC)CCCCCCC)=O

Computed Properties

• Exact Mass: 474.371
• Monoisotopic Mass: 474.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 22
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 10.7

Experimental Properties

• Density: 0.956
• Boiling Point: 445.4°C at 760 mmHg
• Flash Point: 238.7°C
• Refractive Index: 1.485

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters